Cas no 101001-61-0 (1H-Pyrrole-2-carboxaldehyde,1-(1-methylethyl)-, oxime)

• Product name: 1H-Pyrrole-2-carboxaldehyde,1-(1-methylethyl)-, oxime
• CAS No: 101001-61-0
• MF: C₈H₁₂N₂O
• MW: 152.19368
• CID: 124424
• PubChem ID: 85523184

1H-Pyrrole-2-carboxaldehyde,1-(1-methylethyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(1-methylethyl)-, oxime
• 1H-Pyrrole-2-carboxaldehyde,1-(1-methylethyl)-,oxime(9CI)
• 101001-61-0
• N-[(1-propan-2-ylpyrrol-2-yl)methylidene]hydroxylamine

• Inchi： InChI=1S/C8H12N2O/c1-7(2)10-5-3-4-8(10)6-9-11/h3-7,11H,1-2H3/b9-6+
• InChI Key： VVHTZKLJRLMKFM-RMKNXTFCSA-N
• SMILES： O/N=C/C1=CC=CN1C(C)C

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.5A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 37.52000
• LogP: 1.87710